Cas no 54124-55-9 (2,5-Furandione, 3-pentyl-)

• Product Name: 2,5-Furandione, 3-pentyl-
• CAS No: 54124-55-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 355485
• PubChem ID: 11182844
• Update Time: 2025-04-19

2,5-Furandione, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-pentyl-
• 3-pentylfuran-2,5-dione
• 54124-55-9
• SCHEMBL6544586
• DTXSID10457884

• Inchi： 1S/C9H12O3/c1-2-3-4-5-7-6-8(10)12-9(7)11/h6H,2-5H2,1H3
• InChI Key： QJDWGGQFMAZCDR-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1=O)CCCCC)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides